Chitosan/metal–organic frameworks (CS/MOFs) are versatile materials fabricated by conjugating the chitosan (CS) material with metal–organic frameworks (MOFs). The CS/MOFs demonstrated phenomenal features such as higher surface area, porosity, non-toxicity, environmental safety, and ability to form different structures, making them suitable for diverse applications in adsorption, catalysis, membrane separation, supercapacitors, batteries, fuel cells, sensing, food packaging, and biomedical applications, including drug delivery. The different preparation routes for fabricating CS/MOFs are elucidated in detail. The CS/MOFs mostly remove emerging pollutants via adsorption and membrane separation. However, CS/MOFs are less explored in supercapacitors, fuel cells, and food packaging. This review highlights the preparation, characteristics, and applications of CS/MOFs for energy, environmental and bio-medical applications. The advantages, disadvantages, and perspectives are also elaborated. The following review is expected to be a useful guide for scientists working on CS/MOFs.

Single-atom (SA) anchored nitrogen-doped graphene (NGr) exhibits potential for efficient hydrogen production because of the advantages of maximum atomic utilization and surface-active energy. However, finding a suitable method for fabricating SA-containing catalysts with the desired metal loading without cluster formation is challenging. Here, well-dispersed Ce SAs on porous NGr catalysts were fabricated via a pyrolysis approach. 1Ce/NGr (1.0 wt% Ce) exhibited potential hydrogen evolution reaction (HER) performance in an alkaline medium: low onset overpotential and high stability, which was comparable to Pt/C (10.0 wt% Pt). The promising performance was attributed to the modification of the coordination environment and electronic structure between Ce SAs and the NGr host, which in turn serve as active sites for facilitating the adsorption and dissociation of water and liberating hydrogen molecules. This work offers new possibilities for designing rare-earth SA-based catalysts for water electrolysis.

The potential of neuromorphic computing to bring about revolutionary advancements in multiple disciplines, such as artificial intelligence (AI), robotics, neurology, and cognitive science, is well recognised. This paper presents a comprehensive survey of current advancements in the use of machine learning techniques for the logical development of neuromorphic materials for engineering solutions. The amalgamation of neuromorphic technology and material design possesses the potential to fundamentally revolutionise the procedure of material exploration, optimise material architectures at the atomic or molecular level, foster self-adaptive materials, augment energy efficiency, and enhance the efficacy of brain–machine interfaces (BMIs). Consequently, it has the potential to bring about a paradigm shift in various sectors and generate innovative prospects within the fields of material science and engineering. The objective of this study is to advance the field of artificial intelligence (AI) by creating hardware for neural networks that is energy-efficient. Additionally, the research attempts to improve neuron models, learning algorithms, and learning rules. The ultimate goal is to bring about a transformative impact on AI and better the overall efficiency of computer systems.

The effects of Climate Change are now clearly evident across the world, with increasing storms, precipitation, rising sea levels and draughts, with an ever increasing need to develop energy storage and conversion approaches and devices to alleviate these issues. Hydrogen has emerged as a clean fuel with no environmental issues and it can be coupled with renewable energy sources such as wind, solar and wave energy. The excess energy from renewables can be employed to power electrolysis cells giving rise to green or renewable hydrogen. This approach is attracting considerable attention as it has the potential not only to provide a very clean energy source, but it also enables more efficient use of renewable energy resources. One of the limiting factors in achieving high volumes of pure hydrogen is the electrocatalytic materials used for the hydrogen evolution reaction (HER) and the oxygen evolution reaction (OER). In this review, we cover the progress made largely within the last six years in the development of two materials that satisfy the conditions of being cost-effective, earth-abundant, simple to form with little or no environmental concerns. The two materials are transition metal dichalcogenides (TMDs) and layered double hydroxides (LDHs), with the latter often described as clays. Following a short overview of the main synthetic methods used to form the TMDs and LDHs, and a short introduction to the HER and OER, the performance of different LDHs, TMDs and their composites in the electrochemical splitting of water, and as bifunctional electrodes is discussed. Finally, the ability of these materials to act as electrocatalysts in seawater electrolysis and to serve as electrocatalytic materials for the oxidation of alternative half-reactions to the sluggish OER is reviewed. Although more studies are required, it is clear that these earth-abundant materials are promising electrocatalysts for the generation of renewable hydrogen.

Lithium metal anode promises the highest theoretical energy density and may enable high energy designs such as lithium–sulfur and lithium–air batteries. However, stable lithium plating and stripping remains a challenge in all electrolyte systems including liquids, polymers, and ceramic electrolytes. In this perspective, we examine literature studies of lithium morphologies in solid polymer and gel polymer systems and compare that with well-studied liquid electrolytes. In solid polymer electrolytes, current density and mechanical properties are both governing parameters for lithium morphology, differing from conventional liquid electrolytes. Stable lithium electrodeposition may be accomplished by a polymer electrolyte with good stiffness operating at significantly lower current densities than its limiting current density, which is defined by the Sand equation. In gel polymer electrolytes, the reported lithium morphology is more similar to that in liquid electrolytes, suggesting similar nucleation and growth mechanisms. Based on experimental evidence and theoretical guidance, current strategies to control lithium morphology in solid polymer and gel polymer electrolytes are summarized. The limitations of these strategies are discussed. In particular, we note the knowledge gap in understanding the solid electrolyte interphase in solid polymer systems and the critical role it can play in regulating lithium morphologies.

Parkinson's disease (PD) is a progressive, complex, and chronic neurodegenerative disorder that remains challenging to cure and diagnose in the early stage. The neuropathological hallmark of PD are Lewy bodies, which are intracellular protein aggregates composed primarily of α-synuclein (α-syn). The unmet therapeutic and diagnostic needs are projected to be managed by exploring alternative strategies. In this direction, research on using tailored graphene-based nanomaterials (GBNs) is gaining attention due to their capability to affect pathogenic forms of α-syn. In this review, we discuss computational and experimental approaches and look at the benefits of GBNs to target mechanisms contributed to PD neurodegeneration, including α-syn aggregation, autophagy, inflammation, and oxidative stress, for the development of an entirely new class of antiparkinsonian therapy. We overview advanced GBN-based nanomedicines, regenerative medicine, and biosensors supporting the application of GBNs in PD management. Moreover, this review highlights the biocompatibility and safety aspects of emergent GBNs. Although GBNs represent a new and promising approach to PD treatment, as of now, it is limited to computational and early-stage experimental studies, as carefully discussed in this article.

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Correction for ‘Green pepper-derived hierarchical porous carbon for supercapacitors with high performance’ by Yicheng Zeng et al., Mater. Adv., 2023, 4, 2192–2200, https://doi.org/10.1039/D3MA00045A.

Copper ferrite nanoparticles (CuFe2O4 NPs) have multiple applications in various fields. Herein, a co-precipitation method under mild basic conditions has been used to develop CuFe2O4 NPs. The obtained precipitates were annealed at 500 °C for 4 hours to form copper ferrite. The synthesis of CuFe2O4 NPs was initially confirmed by UV-visible spectroscopy. The presence of specific functional groups like Fe–O was found at 593 cm−1 using Fourier transform infrared spectroscopy. The tetrahedral crystal structure for the CuFe2O4 NPs has been confirmed by X-ray diffraction analysis. The nanosphere-like morphology was confirmed by field emission scanning electron microscopy and the average calculated size of the nanoparticles is ∼45 nm and the pHPZC for the CuFe2O4 NPs is 6.67. The synthesized CuFe2O4 NPs were used for UV light-mediated degradation of cloxacillin sodium (CLX). The degradation of CLX was optimized under different sets of conditions including times of exposure of the drug with the catalyst under UV light, pH values, concentrations, and dosages of the catalyst. The total organic carbon (TOC) confirms 39% degradation of the drug, which is converted into inorganic carbon (IC) and in line with other experimental results. This study provides new insight into the use of copper ferrite to overcome pharmaceutical pollution of water bodies.

Correction for ‘The state of understanding of the electrochemical behaviours of a valve-regulated lead–acid battery comprising manganese dioxide-impregnated gel polymer electrolyte’ by Bipin S. Chikkatti et al., Mater. Adv., 2023, https://doi.org/10.1039/d3ma00563a.

Although cell transplantation has achieved great success in the treatment of many intractable diseases, due to the effect of an instant blood-mediated inflammatory reaction (IBMIR), blood clots usually form on the surface of transplanted cells, resulting in a significant reduction in the survival of transplanted cells. Inspired by the fibrinolytic mechanism in human blood, this paper constructs lysine ligand-containing copolymer-functionalized cell surfaces for fibrinolytic activity. First, a copolymer (POLF) of oligoethylene glycol methacrylate (OEGMA), 6-amino-2-(2-methacylamido)-hexanoic acid (Lys) and fluorescein O-methacrylate (FluMA) was synthesized by reversible addition–fragmentation chain transfer (RAFT) copolymerization. Then, the copolymer POLF was modified onto the HeLa cell surface by codeposition with dopamine. An in vitro study showed that compared to unmodified HeLa cells, modified cells not only have good cell viability but can also resist fibrinogen adsorption and selectively bind plasminogen from plasma. More importantly, upon activation of plasminogen adsorbed to plasmin, the modified cells were able to rapidly lyse fibrin formed on their surface. This study offers a novel proof-of-concept for constructing transplanted cells with fibrinolytic activity.